Cas no 85895-81-4 (Pyridine,2-(1-ethyl-1-methylpropyl)-)
85895-81-4 structure
Product Name:Pyridine,2-(1-ethyl-1-methylpropyl)-
CAS No:85895-81-4
MF:C11H17N
MW:163.259382963181
CID:723284
PubChem ID:3021006
Update Time:2025-04-19
Pyridine,2-(1-ethyl-1-methylpropyl)- Chemical and Physical Properties
Names and Identifiers
-
- Pyridine,2-(1-ethyl-1-methylpropyl)-
- 2-(1-ethyl-1-methylpropyl)pyridine
- 2-(3-methylpentan-3-yl)pyridine
- NS00039082
- EINECS 288-755-4
- 85895-81-4
- SCHEMBL13100469
- DTXSID00235198
-
- Inchi: 1S/C11H17N/c1-4-11(3,5-2)10-8-6-7-9-12-10/h6-9H,4-5H2,1-3H3
- InChI Key: LZBIYSQACJTTQH-UHFFFAOYSA-N
- SMILES: N1C=CC=CC=1C(C)(CC)CC
Computed Properties
- Exact Mass: 163.136099547g/mol
- Monoisotopic Mass: 163.136099547g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 127
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 12.9Ų
Pyridine,2-(1-ethyl-1-methylpropyl)- Related Literature
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Ying Li,Weirong Yao,Yunfei Xie,Renjun Pei RSC Adv., 2015,5, 98724-98729
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
85895-81-4 (Pyridine,2-(1-ethyl-1-methylpropyl)-) Related Products
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- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
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